Cas no 1864259-47-1 (3-Thiophenesulfonamide, 4-(trifluoromethyl)-)

• Product Name: 3-Thiophenesulfonamide, 4-(trifluoromethyl)-
• CAS No: 1864259-47-1
• MF: C₅H₄F₃NO₂S₂
• MW: 231.215969085693
• CID: 5246623
• PubChem ID: 130531785
• Update Time: 2025-05-20

3-Thiophenesulfonamide, 4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenesulfonamide, 4-(trifluoromethyl)-

• Inchi： 1S/C5H4F3NO2S2/c6-5(7,8)3-1-12-2-4(3)13(9,10)11/h1-2H,(H2,9,10,11)
• InChI Key： JMOADXIBJVURNO-UHFFFAOYSA-N
• SMILES： C1SC=C(C(F)(F)F)C=1S(N)(=O)=O

Additional information on 3-Thiophenesulfonamide, 4-(trifluoromethyl)-

3-Thiophenesulfonamide, 4-(trifluoromethyl)- (CAS No. 1864259-47-1)

3-Thiophenesulfonamide, 4-(trifluoromethyl)- is a versatile organic compound with the CAS registry number 1864259-47-1. This compound belongs to the class of thiophene derivatives and is characterized by its unique chemical structure, which includes a thiophene ring substituted with a trifluoromethyl group at the 4-position and a sulfonamide group at the 3-position. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in various research and industrial applications.

The thiophene ring serves as the core structure of this compound, providing a conjugated system that enhances its stability and reactivity. The trifluoromethyl group at the 4-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This substitution pattern is particularly useful in modulating the reactivity of the sulfonamide group, which is known for its ability to act as a leaving group in certain reactions. Recent studies have highlighted the potential of 3-thiophenesulfonamide derivatives in medicinal chemistry, where they are being explored as potential leads for drug development.

One of the key areas of research involving 3-thiophenesulfonamide, 4-(trifluoromethyl)- is its application in organocatalysis. The sulfonamide group acts as an effective catalyst in various transformations, such as asymmetric induction and enantioselective reactions. Researchers have demonstrated that this compound can facilitate the synthesis of complex molecules with high enantioselectivity, making it a valuable tool in modern organic synthesis.

In addition to its catalytic applications, 3-thiophenesulfonamide, 4-(trifluoromethyl)- has shown promise in materials science. Its ability to form stable metal complexes has led to investigations into its use in coordination chemistry and nanotechnology. Recent findings suggest that this compound can serve as a ligand for metal nanoparticles, potentially enhancing their catalytic activity and stability.

The synthesis of 3-thiophenesulfonamide, 4-(trifluoromethyl)- involves a multi-step process that typically begins with the preparation of the thiophene derivative followed by sulfonation and subsequent amidation. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale.

From an environmental standpoint, 3-thiophenesulfonamide derivatives have been studied for their biodegradability and eco-friendly properties. Recent studies indicate that these compounds exhibit low toxicity to aquatic organisms, making them suitable for applications where environmental impact is a concern.

In conclusion, 3-thiophenesulfonamide, 4-(trifluoromethyl)- (CAS No. 1864259-47-1) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in research and industry alike. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.